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Compound of Interest

Compound Name: 6PPD-quinone-d5

Cat. No.: B12402663

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of commercial suppliers of the 6PPD-
quinone-d5 analytical standard, a critical tool for researchers studying the environmental fate
and toxicity of the tire-related contaminant 6PPD-quinone. This document summarizes key
guantitative data from various suppliers, details established experimental protocols for different
environmental matrices, and provides visual workflows to aid in experimental design.

Commercial Availability of 6PPD-quinone-d5
Analytical Standard

A variety of chemical suppliers offer 6PPD-quinone-d5 for research purposes. The quality and
available quantities can vary, making it crucial for researchers to select a standard that meets
the specific requirements of their analytical methods. The following table summarizes the
offerings from several prominent suppliers.
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Available
. Catalog . Quantities/ CAS Molecular
Supplier Purity .
Number Concentrati  Number Formula
ons
Neat solid
MedchemExp ) ] 2750119-14- Ci1sH17DsN20
HY-152039S 99.39%[1][2] (inquire for
ress _ 1 2
sizes)
Cayman 2750119-14- C18H17DsN20
) 38248 =>95%][ 3] 1 mg, 5mg
Chemical 1 2
LGC TRC- >95% (HPLC) 1 mg, 5 mg, 2750119-14-  CisH17DsN20
Standards P348791 [4] 10 mg 1 2
(Not 2750119-14- C18H17DsN20
StonyLab N >95%(5] 5 mg
specified) 1 2
PDQ PDQH- (Not 2750119-14- Ci1sH17DsN20
_— . 10 mg (Neat)
Scientific 688115-10mg  specified) 1 2
1 mL (100
PDQH- (Not ) 2750119-14- Ci1sH17DsN20
- pg/mL in
688151-1mL specified) . 1 2
Acetonitrile)
_ 14740.18- (Not 2750119-14- C18H17DsN20
ZeptoMetrix N 10 mg (Neat)
10MG specified) 1 2
14740.18- (Not 100 pg/mL in 2750119-14- C18H17DsN20
100-AN specified) Acetonitrile 1 2
Sigma- AABH9A95D 9501 (Inquire for 2750119-14- C1sH17DsN20
0
Aldrich 330 sizes) 1 2
1 mL (100
AccuStandar (Not ) 2750119-14- Ci1sH17DsN20
M-1634-IS » pg/mL in
d specified) . 1 2
Acetonitrile)
HPC (Not 1x10 mg 2750119-14- C18H17DsN20
688115 N
Standards specified) (Neat) 1 2
688151 (Not 1x1 mL (100 2750119-14- C18H17DsN20
specified) pg/mL in 1 2
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Acetonitrile)

MedKoo 2750119-14-  CisH17DsN20
T 126657 >08% 1 mg
Biosciences 1 2

Experimental Protocols for the Analysis of 6PPD-
quinone

The use of an isotopically labeled internal standard like 6PPD-quinone-d5 is crucial for
accurate quantification of 6PPD-quinone in complex environmental matrices, primarily through
isotope dilution liquid chromatography-tandem mass spectrometry (LC-MS/MS). Below are
detailed methodologies for the analysis of 6PPD-quinone in water, soil, and fish tissue.

Analysis in Aqueous Matrices (Based on EPA Draft
Method 1634)

This method is designed for the determination of 6PPD-quinone in surface water and
stormwater.

1. Sample Preparation and Extraction:

e To a 250 mL water sample, add a known amount of a 13Ce-6PPD-quinone solution as an
extracted internal standard (EIS).

o Perform solid-phase extraction (SPE) using a polymeric sorbent cartridge.

» Elute the 6PPD-quinone and the EIS from the SPE cartridge with an appropriate solvent
(e.g., acetonitrile).

o Concentrate the eluate to a final volume of 1 mL.
2. Internal Standard Spiking:

 Prior to analysis, spike the extracted sample with a known amount of 6PPD-quinone-d5 as
a non-extracted internal standard (NIS) or injection internal standard (I1S).

3. LC-MS/MS Analysis:
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e Liquid Chromatography (LC):
o Column: A C18 reversed-phase column is typically used.

o Mobile Phase: A gradient of water and an organic solvent (e.g., acetonitrile or methanol),
often with an additive like formic acid or ammonium formate to improve ionization.

o Tandem Mass Spectrometry (MS/MS):
o lonization: Electrospray ionization (ESI) in positive mode.

o Detection: Multiple Reaction Monitoring (MRM) is used for selective and sensitive
detection. Key MRM transitions for 6PPD-quinone and its labeled standards should be

optimized.
4. Quantification:

e The concentration of 6PPD-quinone in the sample is determined by calculating the ratio of
the native analyte's peak area to the peak area of the extracted internal standard
(1Ce-6PPD-quinone). The non-extracted internal standard (6PPD-quinone-d5) is used to
monitor and correct for variations in instrument response.

Analysis in Soil and Sediment Matrices

This protocol is adapted from a standard operating procedure for the analysis of 6PPD-quinone
in solid matrices.

1. Sample Preparation and Extraction:
e Homogenize the soil or sediment sample.

» Weigh out a subsample (e.g., 5-10 g) and spike it with a known amount of 3Ce-6PPD-
quinone (EIS).

o Perform solvent extraction, for example, using an accelerated solvent extraction (ASE)
system with a suitable solvent mixture (e.g., acetone:hexane).

e Concentrate the extract to a small volume.
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2. Extract Cleanup:

o Utilize solid-phase extraction (SPE) or other cleanup techniques like gel permeation
chromatography (GPC) to remove interfering matrix components.

3. Internal Standard Spiking and Analysis:
o Spike the cleaned extract with 6PPD-quinone-d5 (NIS/IIS).

e Analyze the sample by LC-MS/MS using similar conditions as described for aqueous

samples.
4. Quantification:

e Quantification is performed using the isotope dilution method as described for water

analysis.

Analysis in Fish Tissue

This method is based on published research for the determination of 6PPD-quinone in

biological tissues.
1. Sample Preparation and Homogenization:
» Homogenize the fish tissue sample.

e Weigh a subsample (e.g., 1-2 g) and spike it with a known amount of 3Ce-6PPD-quinone
(EIS).

2. Extraction:

o Perform a solvent extraction using a method such as QUEChERS (Quick, Easy, Cheap,
Effective, Rugged, and Safe) or a modified Bligh-Dyer extraction with a suitable solvent
system (e.g., acetonitrile or a mixture of chloroform and methanol).

o Centrifuge the sample to separate the solvent layer containing the analyte.

3. Extract Cleanup:
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The solvent extract may require cleanup to remove lipids and other interferences. This can
be achieved using d-SPE (dispersive solid-phase extraction) with sorbents like C18 and
graphitized carbon black, or through the use of lipid removal cartridges.

I

. Internal Standard Spiking and LC-MS/MS Analysis:

Spike the final extract with 6PPD-quinone-d5 (NIS/IIS).

Analyze the sample using LC-MS/MS with conditions optimized for biological matrices.

(621

. Quantification:

Calculate the concentration of 6PPD-quinone using the isotope dilution method.

Visualizing the Workflow and Supplier Landscape

To better illustrate the analytical process and the key players in the supply of the analytical
standard, the following diagrams have been generated.

Sample Preparation ~ Analysis

Environmental Sample Spike with Solvent Extraction Extract Cleanup Spike with LC-MS/MS Analysis
(Water, Soil, Tissue) B3Ce: 6F’PD -quinone (EIS) (SPE, ASE, QUEChERS) (d-SPE, GPC) 6PPD-quinone-d5 (NIS) Y
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(Isotope Dilution)
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Caption: A generalized experimental workflow for the analysis of 6PPD-quinone.
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Caption: Key commercial suppliers of the 6PPD-quinone-d5 analytical standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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